Cas no 41348-48-5 (Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate)
![Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate structure](https://www.kuujia.com/scimg/cas/41348-48-5x500.png)
41348-48-5 structure
Product name:Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Properties
Names and Identifiers
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- Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
- AC1L6XOC
- AG-F-47187
- CTK4I4727
- ETHYL 3-[(2,2-DIMETHYL-3-OXO-PROPYL)-METHYL-AMINO]-2,2-DIMETHYL-PROPANOATE
- NSC177235
- NSC-177235
- 41348-48-5
- DTXSID10306520
- Ethyl 3-[(2,2-dimethyl-3-oxopropyl)(methyl)amino]-2,2-dimethylpropanoate
- DS-001070
-
- Inchi: InChI=1S/C13H25NO3/c1-7-17-11(16)13(4,5)9-14(6)8-12(2,3)10-15/h10H,7-9H2,1-6H3
- InChIKey: LTVNYUIVTWCMFN-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(C)(C)CN(C)CC(C)(C)C=O
Computed Properties
- 精确分子量: 243.18355
- 同位素质量: 243.18344366g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 4
- 重原子数量: 17
- 可旋转化学键数量: 8
- 复杂度: 272
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 46.6Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 46.61
- LogP: 1.73260
Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Literature
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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Lucie Plougastel,Oleksandr Koniev,Simon Specklin,Elodie Decuypere,Christophe Créminon,David-Alexandre Buisson,Alain Wagner,Sergii Kolodych,Frédéric Taran Chem. Commun., 2014,50, 9376-9378
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Yohei Saito,Hirobumi Taguchi,Shigemoto Fujii,Tomohiro Sawa,Eriko Kida,Chizuko Kabuto,Takaaki Akaike,Hirokazu Arimoto Chem. Commun., 2008, 5984-5986
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
41348-48-5 (Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate) Related Products
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